2-(2,3-Dihydro-1,4-benzodioxin-6-ylcarbonyl)benzonitrile

• Molecular Formula: C16H11NO3
• Molecular Weight: 265.26 g/mol
• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)benzonitrile
• InChI: InChI=1S/C16H11NO3/c17-10-12-3-1-2-4-13(12)16(18)11-5-6-14-15(9-11)20-8-7-19-14/h1-6,9H,7-8H2
• InChI Key: JHLLMEWNEDJSKP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)C3=CC=CC=C3C#N

Description

2-(2,3-Dihydro-1,4-benzodioxin-6-ylcarbonyl)benzonitrile is an organic compound that features a benzodioxin ring fused to a benzonitrile moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,3-Dihydro-1,4-benzodioxin-6-ylcarbonyl)benzonitrile typically involves the reaction of 2,3-dihydro-1,4-benzodioxin with a benzonitrile derivative under controlled conditions. One common method involves the use of a catalyst to facilitate the reaction, ensuring high yield and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

2-(2,3-Dihydro-1,4-benzodioxin-6-ylcarbonyl)benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

2-(2,3-Dihydro-1,4-benzodioxin-6-ylcarbonyl)benzonitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-(2,3-Dihydro-1,4-benzodioxin-6-ylcarbonyl)benzonitrile exerts its effects involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyrrolidine
• 1,4-Benzodioxin, 2,3-dihydro-
• 2,3-Dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide

Uniqueness

2-(2,3-Dihydro-1,4-benzodioxin-6-ylcarbonyl)benzonitrile is unique due to its specific structural configuration, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .